Cas no 43186-35-2 (2-Phenyl-4H-1,3-benzodioxine)

• Product Name: 2-Phenyl-4H-1,3-benzodioxine
• CAS No: 43186-35-2
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 928805
• PubChem ID: 556054
• Update Time: 2025-04-19

2-Phenyl-4H-1,3-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4H-1,3-benzodioxine
• DTXSID10339414
• 2-Phenyl-4H-1,3-benzodioxine #
• CIUSLQZWGMTUEG-UHFFFAOYSA-N
• 43186-35-2
• 4H-1,3-Benzodioxin, 2-phenyl-
• 1,3-Benzodioxan, 2-phenyl-

• Inchi： 1S/C14H12O2/c1-2-6-11(7-3-1)14-15-10-12-8-4-5-9-13(12)16-14/h1-9,14H,10H2
• InChI Key： CIUSLQZWGMTUEG-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2OC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų